Cas no 1261905-60-5 (2-Amino-5-(3-cyanophenyl)pyridine-4-carboxylic acid)

• Product Name: 2-Amino-5-(3-cyanophenyl)pyridine-4-carboxylic acid
• CAS No: 1261905-60-5
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 2762554
• PubChem ID: 53222609
• Update Time: 2025-04-21

2-Amino-5-(3-cyanophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18316805
• 2-AMINO-5-(3-CYANOPHENYL)ISONICOTINIC ACID
• DTXSID10686990
• 2-Amino-5-(3-cyanophenyl)isonicotinic acid, 95%
• 1261905-60-5
• 2-Amino-5-(3-cyanophenyl)pyridine-4-carboxylic acid

• Inchi： 1S/C13H9N3O2/c14-6-8-2-1-3-9(4-8)11-7-16-12(15)5-10(11)13(17)18/h1-5,7H,(H2,15,16)(H,17,18)
• InChI Key： QWWDJSDTQJFCAU-UHFFFAOYSA-N
• SMILES： OC(C1C=C(N)N=CC=1C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 239.069476538Da
• Monoisotopic Mass: 239.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų